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Compound of Interest

Compound Name: AG-1909

Cat. No.: B605001

Technical Support Center: AG-1909 (REGN1908-
1909)

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and diluting the AG-1909 antibody cocktail for
experimental use. AG-1909 is a 1:1 mixture of two fully human IgG4 monoclonal antibodies,
REGN1908 and REGN1909, that target the major cat allergen, Fel d 1.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the formulation of the AG-1909 antibody cocktail?

A: The AG-1909 cocktail is supplied as two separate lyophilized powders, REGN1908 and
REGN1909.[1][4] After reconstitution of each vial with sterile water, the resulting solution for
each antibody contains histidine, polysorbate 80, and sucrose at a pH of 5.8.[1][4] The two
solutions are then mixed in a 1:1 ratio to create the final AG-1909 cocktail.[1]

Q2: How should I reconstitute lyophilized AG-1909?

A: Before reconstitution, it is recommended to centrifuge the vials of lyophilized antibody to
ensure the powder is at the bottom of the tube.[5][6] Reconstitute each vial (REGN1908 and
REGN1909) separately with sterile, distilled water to a final concentration of 100 mg/mL.[1]
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After individual reconstitution, the two antibody solutions should be mixed in a 1:1 ratio to
obtain the final AG-1909 cocktail.[1]

Q3: What are the recommended storage conditions for AG-1909?
A:

o Lyophilized Form: Lyophilized antibodies are very stable and can be stored at -20°C or -80°C
for several years.[5][7] For short-term storage before reconstitution, 4°C is also acceptable.

[8][°]

e Reconstituted Solution: For long-term storage, it is advisable to aliquot the reconstituted
antibody cocktail into small, single-use volumes and store them at -20°C or -80°C.[8][10] To
prevent damage from repeated freeze-thaw cycles, the addition of a cryoprotectant like
glycerol to a final concentration of 50% can be considered, which will keep the solution liquid
at -20°C.[8] For short-term use (less than one week), the reconstituted antibody can be
stored at 4°C.[5] Avoid using frost-free freezers as they can cause temperature fluctuations
that may damage the antibody.[8][9]

Q4: What is the mechanism of action of AG-1909?

A: AG-1909 is a passive immunotherapy that works by blocking the activity of the major cat
allergen, Fel d 1.[11] The two monoclonal antibodies in the cocktail, REGN1908 and
REGN1909, bind to distinct epitopes on the Fel d 1 protein.[1] This binding prevents Fel d 1
from cross-linking IgE antibodies on the surface of mast cells and basophils, thereby inhibiting
their degranulation and the release of inflammatory mediators like histamine.[1][12]
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Issue

Possible Cause

Suggested Solution

Reduced or no antibody

activity in an in vitro assay.

Improper storage leading to

antibody degradation.

Ensure the antibody has been
stored at the recommended
temperature and protected
from freeze-thaw cycles.[13]
Use a fresh aliquot for the

experiment.

Incorrect antibody dilution.

Titrate the antibody to
determine the optimal
concentration for your specific

assay.

Contaminated reagents or

buffers.

Use fresh, sterile buffers and
reagents. Ensure no
preservatives like sodium
azide are present if they
interfere with the assay (e.g.,
with HRP-conjugated
antibodies).[10]

High background in an

immunoassay.

Non-specific binding of the

antibody.

Increase the number and
duration of wash steps.[14]
Optimize the concentration of
blocking agents (e.g., BSA) in
your buffers.[15]

Secondary antibody cross-

reactivity.

Run a control with only the
secondary antibody to check

for non-specific binding.[16]

Too much antibody used.

Reduce the concentration of
the primary and/or secondary
antibody.[14]

Precipitation or aggregation of

the antibody solution.

Multiple freeze-thaw cycles.

Aliquot the antibody into
single-use vials after
reconstitution to minimize

freeze-thaw cycles.[10]
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Ensure the antibody is in a
suitable buffer for storage and

Incorrect buffer conditions. experimental use. The
formulation buffer for AG-1909
is at pH 5.8.[1]

Use calibrated pipettes and

] ensure accurate and
Inconsistent results between S ] o )
) Variability in pipetting. consistent pipetting, especially
experiments. ] o
when preparing dilutions and

antibody cocktails.[17]

Maintain consistent cell culture
Differences in cell culture conditions, including cell
conditions. density and passage number,

for cellular assays.

Check the expiration dates of
) all reagents, including the
Expired reagents. o ]
antibodies and detection

reagents.[18]

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of REGN1908 and REGN1909 after a Single
Subcutaneous Dose[2][3]
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Parameter 150 mg Dose 300 mg Dose 600 mg Dose
REGN1908

Cmax (mg/L) 10.1 215 46.4

Tmax (days) 8.0 7.0 8.0

AUC (daymg/L) 227 487 1080
REGN1909

Cmax (mg/L) 8.6 17.8 39.1

Tmax (days) 8.0 7.0 8.0

AUC (daymg/L) 148 316 711

Cmax: Maximum serum concentration; Tmax: Time to reach maximum concentration; AUC:
Area under the concentration-time curve.

Experimental Protocols

Protocol 1: Reconstitution and Dilution of AG-1909 for In
Vitro Experiments

e Preparation:

o Bring the lyophilized vials of REGN1908 and REGN1909 to room temperature.

o Briefly centrifuge the vials at 12,000 x g for 20 seconds to pellet the lyophilized powder.[5]
» Reconstitution:

o Aseptically add the required volume of sterile, distilled water to each vial to achieve a
concentration of 100 mg/mL.[1]

o Gently swirl the vials to dissolve the contents. Avoid vigorous shaking or vortexing to
prevent protein denaturation.[6]

o Preparation of AG-1909 Cocktail:
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o In a sterile tube, combine equal volumes of the reconstituted REGN1908 and REGN1909
solutions to create a 1:1 antibody cocktail.[1]

 Dilution for Cell-Based Assays:

o Perform serial dilutions of the AG-1909 cocktail in your cell culture medium or assay buffer
to achieve the desired final concentrations for your experiment.

o The optimal concentration should be determined empirically for each specific assay.

Protocol 2: In Vitro Mast Cell Degranulation Assay

This protocol is a general guideline for assessing the inhibitory effect of AG-1909 on Fel d 1-
induced mast cell degranulation.

Cell Culture:

o Culture a suitable mast cell line (e.g., RBL-2H3) in the recommended growth medium.

Sensitization:

o Sensitize the mast cells with IgE specific for Fel d 1 by incubating them with the IgE
overnight.

Treatment:

o Wash the sensitized cells to remove unbound IgE.

o Pre-incubate the cells with various concentrations of the AG-1909 cocktail for a specified
period (e.g., 1 hour). Include a vehicle control (culture medium without AG-1909).

Stimulation:

o Challenge the cells with Fel d 1 allergen to induce degranulation. Include a negative
control (no Fel d 1) and a positive control (Fel d 1 without AG-1909).

Measurement of Degranulation:

o Collect the cell culture supernatant.
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o Measure the release of a degranulation marker, such as (3-hexosaminidase or tryptase,
using a colorimetric assay kit.[19][20]

o Quantify the amount of released marker by measuring the absorbance at the appropriate
wavelength using a microplate reader.

o Data Analysis:

o Calculate the percentage of degranulation inhibition for each concentration of AG-1909
compared to the positive control.

o Plot the results to determine the dose-response relationship and the IC50 value of AG-
1909.

Visualizations

Mast Cell / Basophil

Cross-linking
activates cell
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Binds to IgE IgE Receptor
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Click to download full resolution via product page

Caption: Mechanism of action of AG-1909 in preventing allergic response.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/653/379/imm001.pdf
https://www.benchchem.com/pdf/Application_Note_In_Vitro_Mast_Cell_Degranulation_Assay_Using_Epinastine.pdf
https://www.benchchem.com/product/b605001?utm_src=pdf-body
https://www.benchchem.com/product/b605001?utm_src=pdf-body
https://www.benchchem.com/product/b605001?utm_src=pdf-body
https://www.benchchem.com/product/b605001?utm_src=pdf-body-img
https://www.benchchem.com/product/b605001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Preparation

1. Reconstitute Lyophilized
REGN1908 & REGN1909

2. Mix to create

1:1 AG-1909 Cocktail

/A . N
Mast Cell Degranulation Assay

. I 4. Sensitize Mast Cells
(3. Prepare Serial D|Iut|ons) [With Fel d 1-specific IgE)

5. Treat cells with
AG-1909 dilutions

6. Stimulate with
Fel d 1 Allergen

7. Measure Degranulation
(e.g., B-hexosaminidase release)

- J

Data Analysis
y

(8. Calculate % Inhibition)
(9. Plot Dose-Response Curve]

. J

Click to download full resolution via product page

Caption: Workflow for in vitro mast cell degranulation assay with AG-1909.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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